Cas no 35257-90-0 (Acetamide, N-(3-azidophenyl)-)

Acetamide, N-(3-azidophenyl)- structure
Product Name:Acetamide, N-(3-azidophenyl)-
CAS No:35257-90-0
Molecular Formula:C8H8N4O
Molecular Weight:176.175
CID:3947530
PubChem ID:12256642
Acetamide, N-(3-azidophenyl)- Properties
Names and Identifiers
-
- Acetamide, N-(3-azidophenyl)-
- N-(3-Azidophenyl)acetamide
- EN300-8107332
- 35257-90-0
- AKOS015995857
- G55618
-
- InChIKey: KPCSQULCFPNNDS-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H8N4O/c1-6(13)10-7-3-2-4-8(5-7)11-12-9/h2-5H,1H3,(H,10,13)
Computed Properties
- Exact Mass: 176.06981089Da
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 176.06981089Da
- Heavy Atom Count: 13
- Complexity: 234
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 43.5Ų
Acetamide, N-(3-azidophenyl)- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P027U92-50mg |
N-(3-azidophenyl)acetamide |
35257-90-0 | 95% | 50mg |
$202.00 | 2024-05-04 |
Acetamide, N-(3-azidophenyl)- Related Literature
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Rong Liu,Suresh Valiyaveettil,Kum-Fun Mok,Jagadese J. Vittal,Angelia Kar Min Hoong CrystEngComm, 2002,4, 574-579
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Xin Zhang,Guangyu Dou,Zhuo Wang,Jie Cheng,Hailin Wang,Chunyan Ma,Zhengping Hao Catal. Sci. Technol., 2013,3, 2778-2785
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Minami Kato,Ken-ichiro Senoo,Masaru Yao J. Mater. Chem. A, 2014,2, 6747-6754
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Mingxia Liu,Xin Hui,Xin Xue,Yuzhen Lin Phys. Chem. Chem. Phys., 2023,25, 10795-10810
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Chao Wang,Xianhao Zhao,Haoyu Jiang,Jiaxin Wang,Weixiu Zhong,Ke Xue,Chunlei Zhu Nanoscale, 2021,13, 1195-1205
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6. Promoting the conversion of S and Li2S using a Co3O4@NC additive in all-solid-state Li–S batteries†Xuefan Zheng,Yuqi Wu,Cheng Li,Jinxue Peng,Wu Yang,Zhongwei Lv,Haoyue Zhong,Zhengliang Gong J. Mater. Chem. A, 2022,10, 18907-18915
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Jing Huang,Xiangkai Fu,Qiang Miao Catal. Sci. Technol., 2011,1, 1472-1482
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Linlin Pang,Weijing Niu,Yuwei Duan,Xiaoying Bian Org. Chem. Front., 2023,10, 2782-2789
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